Cas no 2227734-14-5 ((1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol
• CAS No: 2227734-14-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6422132
• PubChem ID: 165637376
• Update Time: 2025-05-25

(1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol
• 2227734-14-5
• EN300-1976496

• Inchi： 1S/C8H8ClF2NO/c9-4-1-2-5(10)7(8(4)11)6(13)3-12/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： KCIRQZYFHXNHTD-ZCFIWIBFSA-N
• SMILES： ClC1=CC=C(C(=C1F)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol (CAS No. 2227734-14-5): Properties, Applications, and Research Insights

The compound (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol (CAS No. 2227734-14-5) is a chiral amino alcohol derivative with a unique structural framework, featuring a 3-chloro-2,6-difluorophenyl moiety. Its stereospecific (1S) configuration and functional groups make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic routes, and emerging applications, addressing trending queries such as "chiral building blocks in drug discovery" and "fluorinated phenyl derivatives in medicinal chemistry."

Recent advancements in asymmetric synthesis have spotlighted compounds like CAS 2227734-14-5 due to their role in constructing bioactive molecules. Researchers highlight its potential in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease and metabolic disorder therapeutics. The chloro-difluoro substitution pattern enhances lipophilicity, a property frequently searched in context of "blood-brain barrier penetration" and "drug bioavailability optimization."

From a synthetic chemistry perspective, (1S)-2-amino-1-(3-chloro-2,6-difluorophenyl)ethan-1-ol is synthesized via enantioselective reduction of corresponding ketones or kinetic resolution techniques. Its amino alcohol functionality enables diverse derivatization, aligning with the industry's focus on "scaffold hopping" and "fragment-based drug design." Analytical data (e.g., HPLC purity >98%, [α]D²⁰ values) are often queried by quality control specialists, underscoring the need for rigorous chiral purity analysis protocols.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, its halogenated aromatic structure prompts discussions on "green chemistry alternatives" and "biodegradable intermediates." Computational studies (molecular docking and QSAR modeling) frequently cite this compound as a case study for structure-activity relationship (SAR) optimization, a trending topic in AI-driven drug development forums.

In conclusion, CAS 2227734-14-5 exemplifies the intersection of chiral synthesis and bioactive molecule design. Its versatility addresses key industry challenges, from central nervous system (CNS) drug delivery to sustainable manufacturing—topics dominating scientific searches in 2024. Future research may explore its utility in peptide mimetics or catalysis, further expanding its scientific footprint.